Licoagrochalcone C
Overview
Description
Licoagrochalcone C is a member of chalcones.
This compound is a natural product found in Glycyrrhiza glabra and Glycyrrhiza inflata with data available.
Scientific Research Applications
Antioxidant and Anti-inflammatory Properties : Licoagrochalcone C exhibits significant antioxidant activities. In a study by Franceschelli et al. (2011), it was found to reduce oxidative stress and inflammatory response in human myelomonocytic leukaemia cells by influencing the antioxidant network activity of enzymes like superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GPx) (Franceschelli et al., 2011).
Cardioprotective Effects : A 2015 study demonstrated the cardioprotective effects of this compound against ischemia/reperfusion injury in rats, highlighting its potential in reducing heart damage by modulating antioxidant, anti-inflammatory, and anti-apoptotic activities (Zhou et al., 2015).
Anti-Inflammatory Activities in Autoimmune Conditions : The compound has been found to modulate inflammatory responses in experimental autoimmune conditions, such as in models of multiple sclerosis, by affecting cytokine production (Fontes et al., 2014).
Potential in Cancer Research : this compound, along with other compounds from Glycyrrhiza glabra, has shown promise in cancer research. It has been found to have antiproliferative effects on various cancer cell lines, indicating its potential role in cancer treatment strategies (Li et al., 2000).
Effects on Metabolic Disorders : The compound has also shown potential in ameliorating metabolic disorders such as obesity and non-alcoholic fatty liver disease by regulating lipid metabolism and activating pathways like Sirt-1/AMPK (Liou et al., 2019).
Properties
IUPAC Name |
(E)-1-(3,4-dihydroxyphenyl)-3-[4-hydroxy-2-methoxy-3-(3-methylbut-2-enyl)phenyl]prop-2-en-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22O5/c1-13(2)4-8-16-18(23)10-6-14(21(16)26-3)5-9-17(22)15-7-11-19(24)20(25)12-15/h4-7,9-12,23-25H,8H2,1-3H3/b9-5+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDYZHQQZLIBKBP-WEVVVXLNSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CCC1=C(C=CC(=C1OC)C=CC(=O)C2=CC(=C(C=C2)O)O)O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=CCC1=C(C=CC(=C1OC)/C=C/C(=O)C2=CC(=C(C=C2)O)O)O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
325144-68-1 | |
Record name | Licoagrochalcone C | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0325144681 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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